Cas no 351368-41-7 (3-amino-1-cyclopropyl-6,7-difluoro-8-methoxy-2,4(1H,3H)-Quinazolinedione)

• Product Name: 3-amino-1-cyclopropyl-6,7-difluoro-8-methoxy-2,4(1H,3H)-Quinazolinedione
• CAS No: 351368-41-7
• MF: C₁₂H₁₁F₂N₃O₃
• MW: 283.230849504471
• MDL: MFCD13191845
• CID: 2142058
• PubChem ID: 11196824
• Update Time: 2025-08-03

3-amino-1-cyclopropyl-6,7-difluoro-8-methoxy-2,4(1H,3H)-Quinazolinedione Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-cyclopropyl-6,7-difluoro-8-methoxy-2,4(1H,3H)-Quinazolinedione
• 3-amino-1-cyclopropyl-6,7-difluoro-8-methoxyquinazoline-2,4-dione
• SCHEMBL4518378
• 2,4(1H,3H)-QUINAZOLINEDIONE,3-AMINO-1-CYCLOPROPYL-6,7-DIFLUORO-8-METHOXY-
• P16449
• AKOS037644415
• DTXSID00458461
• 351368-41-7
• WJGKQOLBCQGWAL-UHFFFAOYSA-N
• AS-53410
• DB-348000
• 3-amino-1-cyclopropyl-6,7-difluoro-8-methoxy-1H-quinazoline-2,4-dione
• 3-amino-1-cyclopropyl-6,7-difluoro-8-methoxy-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 3-Amino-1-cyclopropyl-6,7-difluoro-8-methoxyquinazoline-2,4(1H,3H)-dione
• MFCD13191845
• 2,4(1H,3H)-QUINAZOLINEDIONE, 3-AMINO-1-CYCLOPROPYL-6,7-DIFLUORO-8-METHOXY-

• MDL： MFCD13191845
• Inchi： 1S/C12H11F2N3O3/c1-20-10-8(14)7(13)4-6-9(10)16(5-2-3-5)12(19)17(15)11(6)18/h4-5H,2-3,15H2,1H3
• InChI Key： WJGKQOLBCQGWAL-UHFFFAOYSA-N
• SMILES： FC1C(=CC2C(N(C(N(C=2C=1OC)C1CC1)=O)N)=O)F

Computed Properties

• Exact Mass: 283.07684755Da
• Monoisotopic Mass: 283.07684755Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.9Ų

Additional information on 3-amino-1-cyclopropyl-6,7-difluoro-8-methoxy-2,4(1H,3H)-Quinazolinedione

3-amino-1-cyclopropyl-6,7-difluoro-8-methoxy-2,4(1H,3H)-Quinazolinedione

The compound 3-amino-1-cyclopropyl-6,7-difluoro-8-methoxy-2,4(1H,3H)-Quinazolinedione (CAS No. 351368-41-7) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of quinazolinediones, which are known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a quinazoline ring system with several substituents that contribute to its unique properties and functionality.

The quinazoline core of this compound serves as a scaffold for various functional groups. The presence of an amino group at position 3 and a cyclopropyl group at position 1 introduces steric and electronic effects that can influence the molecule's interactions with biological targets. Additionally, the difluoro substitution at positions 6 and 7 enhances the molecule's lipophilicity and stability, while the methoxy group at position 8 contributes to hydrogen bonding capabilities. These structural features collectively make this compound a promising candidate for further exploration in therapeutic development.

Recent studies have highlighted the potential of quinazolinediones as inhibitors of key enzymes and signaling pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, research has shown that certain quinazolinedione derivatives exhibit potent inhibitory activity against kinases, which are critical regulators of cell proliferation and survival. The 3-amino substitution in this compound has been implicated in enhancing its binding affinity to target proteins, making it a valuable lead compound for drug design.

Moreover, the cyclopropyl group at position 1 introduces strain into the molecule, which can be exploited to induce specific conformational changes upon binding to biological targets. This property has been leveraged in designing molecules with improved pharmacokinetic profiles and reduced off-target effects. The difluoro substitution further modulates the electronic environment of the molecule, potentially enhancing its selectivity for specific biological targets.

The methoxy group at position 8 plays a crucial role in modulating the hydrophilicity of the molecule. This feature is particularly important for ensuring adequate solubility and bioavailability when administered as a drug. Recent advancements in medicinal chemistry have emphasized the importance of such functional groups in achieving optimal drug-like properties.

In terms of synthesis, this compound can be prepared through a variety of routes that involve multi-step organic reactions. The construction of the quinazoline ring system typically involves condensation reactions between appropriate amino compounds and carbonyl precursors. Subsequent functionalization steps are then employed to introduce the desired substituents at specific positions on the ring system.

The development of quinazolinedione-based drugs has been an active area of research in recent years. For example, certain derivatives have shown promise as anticancer agents by selectively targeting oncogenic kinases or inhibiting tumor angiogenesis. The unique combination of functional groups in this compound suggests that it could be developed into a novel therapeutic agent with enhanced efficacy and reduced toxicity compared to existing treatments.

In conclusion, 3-amino-1-cyclopropyl-6,7-difluoro-8-methoxy-2,4(1H,3H)-Quinazolinedione (CAS No. 351368-41-7) represents a compelling lead compound for further investigation in drug discovery efforts. Its structural features provide a foundation for exploring new therapeutic strategies against various diseases, particularly those involving dysregulated signaling pathways or enzyme activity.